Cas no 70086-65-6 (benzene,1-(methylseleno)-4-(methylthio)-)

• Product name: benzene,1-(methylseleno)-4-(methylthio)-
• CAS No: 70086-65-6
• MF: C₈H₁₀SSe
• MW: 217.19000005722
• CID: 862844
• PubChem ID: 144377

benzene,1-(methylseleno)-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• benzene,1-(methylseleno)-4-(methylthio)-
• 1-methylselanyl-4-methylsulfanylbenzene
• DTXSID10220358
• 70086-65-6
• Benzene, 1-(methylseleno)-4-(methylthio)-

• Inchi： InChI=1S/C8H10SSe/c1-9-7-3-5-8(10-2)6-4-7/h3-6H,1-2H3
• InChI Key： OCIOBNMFWKTABO-UHFFFAOYSA-N
• SMILES： CSC1=CC=C(C=C1)[Se]C

Computed Properties

• Exact Mass: 211.9729
• Monoisotopic Mass: 217.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Boiling Point: 268.3°C at 760 mmHg
• Flash Point: 116.1°C
• PSA: 0